molecular formula C9H7Cl2N3O2 B566800 Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate CAS No. 1256633-28-9

Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate

Cat. No. B566800
CAS RN: 1256633-28-9
M. Wt: 260.074
InChI Key: KPDHOMFWFRFGAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate is a chemical compound with the molecular formula C9H7Cl2N3O2 . It is used only for scientific research experiments .


Molecular Structure Analysis

The molecular structure of Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate consists of 9 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, and 2 oxygen atoms . The average mass is 260.077 Da and the monoisotopic mass is 258.991547 Da .


Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate include a molecular weight of 260.08 . Further details about its physical and chemical properties were not found in the search results.

Mechanism of Action

The mechanism of action of Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate is not clearly recognized . More research is needed to understand its biological activities and potential applications.

Safety and Hazards

During the handling and storage of Ethyl 5,8-Dichloroimidazo[1,5-a]pyrazine-1-carboxylate, it’s important to wear protective gear and avoid skin contact . The waste generated after experiments should be stored separately and handed over to a professional biological waste gas treatment company to avoid environmental pollution .

properties

IUPAC Name

ethyl 5,8-dichloroimidazo[1,5-a]pyrazine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7Cl2N3O2/c1-2-16-9(15)6-7-8(11)12-3-5(10)14(7)4-13-6/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPDHOMFWFRFGAS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C2C(=NC=C(N2C=N1)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7Cl2N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001158286
Record name Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,8-dichloro-, ethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001158286
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

260.07 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1256633-28-9
Record name Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,8-dichloro-, ethyl ester
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1256633-28-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Imidazo[1,5-a]pyrazine-1-carboxylic acid, 5,8-dichloro-, ethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001158286
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.